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The following table summarizes the key thermal properties and transition behaviors of the primary sulfur

allotropes.
Allotrone Crystal Structure Key Thermal Transition Characteristic
£ & Type Transition(s) Temperature Thermal Behavior

o-Sulfur Orthorhombic; Converts to - 95.3 °C (369 K) Stable below transition

(Rhombic) [1] Cyclo-Ssring [3] [4]  sulfur [1] [5] [3] [4] temperature. Adopts a

(2] puckered "crown" ring
structure (Ss) [3].

B-Sulfur Monoclinic; Cyclo- Converts to a- Stable >95.3 °C;  Stable only above the

(Monoclinic) Ss ring [3] [4] sulfur; Melts [2] Melts at ~119- transition temperature.

[1] [2] 120 °C [3] [2] Less dense than a-
sulfur [4].

y-Sulfur Monoclinic; Cyclo- - - The densest form

(Nacreous) [3] Ss ring [3] among the three

[2] common Ss polymorphs

[3].
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Allotrone Crystal Structure Key Thermal Transition Characteristic
i & Type Transition(s) Temperature Thermal Behavior

Plastic Sulfur Amorphous; Reverts to o- Formed by rapid cooling
(Amorphous) Mixture of long sulfur over of molten sulfur above
[3]112] catena (chain) time [2]

polymers and some

rings [3]

Solid Sulfur
(a-S8, Rhombic)

The phase behavior and transformations between these allotropes
workflow:

medleu avove
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Slow cooling

160°C. Elastic when

first formed but hardens
on standing [2].

can be visualized in the following

-
- -
e~ ————

Heated to
119°C (Melts)

Aging over

Heated above
time (Hours/Days)

160°C (A-transition

apid Quenching
in Cold Water

Plastic Sulfur
(Amorphous, Quenched)

Click to download full resolution via product page

Experimental Data on Molten Sulfur Viscosity

A key thermal phenomenon occurs when sulfur is heated as a liquid. The viscosity of molten sulfur changes
dramatically at around 160°C due to a process called depolymerization.
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Temperature Range Viscosity Trend Underlying Molecular Process
From Melting Point Viscosity increases by  Ss rings break open and polymerize into long,
(~119°C) to ~160°C over 10,000-fold [3] chain-like molecules (catena-sulfur), which become

entangled [3].

Above ~200°C Viscosity decreases The long polymer chains depolymerize, breaking
sharply [1] [4] down into smaller fragments, which flow more
easily [1] [4].

This viscosity change is visually summarized below:

Low Temp Polymerization Viscosity Heating Continues o Depolymerization Viscosity
(~120°C - 160°C) S8 Rings — Long Chains Rapidly Increases ' Chains Break Down Decreases
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Key Experimental Protocols

The thermal behavior of sulfur is typically characterized through several classic laboratory methods.

o Differential Scanning Calorimetry (DSC): This is the primary technique for quantifying thermal
transitions [3]. You would observe a clear endothermic peak at approximately 95.3°C corresponding
to the solid-solid phase transition from a-sulfur to 3-sulfur. A larger endothermic peak at around 119°C

indicates the melting of B-sulfur [3] [2].

¢ Preparation of Monoclinic () Sulfur [2]:

o Procedure: Slowly heat pure rhombic (a) sulfur in an evaporating dish until it completely melts.

o Cooling: Allow the molten sulfur to cool slowly until a solid crust forms.

o Crystal Harvesting: Make two holes in the crust and pour out any remaining liquid sulfur. Upon
removing the crust, you will find long, needle-shaped crystals of 3-sulfur on the underside.
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o Key Consideration: (3-sulfur is only stable above 95.3°C and will gradually revert to the more
stable a-sulfur at room temperature over a period of hours to days.

¢ Preparation of Plastic Sulfur [2]:

o Procedure: Heat sulfur to near its boiling point (above 160°C) until it becomes a dark red,
viscous liquid.

o Quenching: Rapidly pour the molten sulfur into a large volume of cold water.

o Result: This sudden cooling yields soft, elastic, yellow rubbery strands known as plastic sulfur.

o Key Observation: This amorphous form is metastable. It will harden and slowly revert to
crystalline a-sulfur over time.

e Viscosity Measurement of Molten Sulfur [3]:

o Setup: Use a viscometer suitable for high-temperature measurements.

o Heating Profile: Gradually heat molten sulfur from its melting point (119°C) to over 200°C while
continuously measuring viscosity.

o Expected Result: You will document a dramatic increase in viscosity, peaking around 160°C,
followed by a sharp decrease at higher temperatures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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